Cas no 39137-28-5 (2,4-Thiazolidinedione, 3-hexyl-)
39137-28-5 structure
Product Name:2,4-Thiazolidinedione, 3-hexyl-
CAS No:39137-28-5
MF:C9H15NO2S
MW:201.28590130806
CID:1501460
Update Time:2024-08-24
2,4-Thiazolidinedione, 3-hexyl- Chemical and Physical Properties
Names and Identifiers
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- 2,4-Thiazolidinedione, 3-hexyl-
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- Inchi: 1S/C9H15NO2S/c1-2-3-4-5-6-10-8(11)7-13-9(10)12/h2-7H2,1H3
- InChI Key: YGYYOXWJNDTIAL-UHFFFAOYSA-N
- SMILES: S1CC(=O)N(CCCCCC)C1=O
Computed Properties
- Exact Mass: 201.08245
Experimental Properties
- Density: 1.144±0.06 g/cm3(Predicted)
- Boiling Point: 105 °C(Press: 0.5 Torr)
- PSA: 37.38
- pka: -2.21±0.20(Predicted)
2,4-Thiazolidinedione, 3-hexyl- Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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